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Compound of Interest

Compound Name: MIT-PZR

Cat. No.: B3025890 Get Quote

For researchers, scientists, and drug development professionals at the Massachusetts Institute

of Technology (MIT), the proper disposal of chemical waste is a critical component of laboratory

safety and environmental responsibility. This guide provides detailed procedures for the

disposal of MIT-PZR, a mitochondria-targeted fluorescent probe, in accordance with MIT's

Environmental Health & Safety (EHS) guidelines.

Understanding MIT-PZR and its Hazards
MIT-PZR is a chemical compound identified with CAS number 2376848-06-3.[1] A review of its

Safety Data Sheet (SDS) indicates that it is a solid substance with no specific or significant

hazards under normal handling conditions.[2] However, as with any laboratory chemical, it is

imperative to follow established protocols for waste disposal to prevent environmental

contamination.

Key Safety and Disposal Information for MIT-PZR:
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Property Information Source

CAS Number 2376848-06-3 [1]

Physical State Solid [2]

Known Hazards

No special measures required.

The product does not generally

irritate the skin.

[2]

Personal Protection No special measures required. [2]

Environmental Precautions
Do not allow to enter sewers/

surface or ground water.
[2]

Disposal Method Pick up mechanically. [2]

MIT Disposal Procedures for Non-Hazardous Solid
Chemical Waste
Based on the information from the Safety Data Sheet, MIT-PZR is classified as a non-

hazardous solid chemical waste. The disposal of such materials at MIT is governed by the EHS

office and must adhere to specific procedures to ensure safety and compliance.[3][4]

Step-by-Step Disposal Protocol:
Container Selection:

Place the waste MIT-PZR in its original container if possible.

If the original container is not available or is compromised, use a sturdy, sealable plastic

container.

For other contaminated solid waste, such as gloves or paper towels, double bag them in

clear poly Lab Bags and seal with duct tape.[1]

Labeling:
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Attach a red "Hazardous Waste" tag to the container. While MIT-PZR is not classified as

hazardous, this tag is used by MIT EHS for the collection of all chemical waste.[1]

Clearly label the tag with the chemical name ("MIT-PZR") and an estimated amount of the

waste.

Storage:

Store the sealed and labeled container in a designated satellite accumulation area (SAA)

within your laboratory.

Ensure the container is kept closed unless you are adding more waste.[2]

Requesting Pickup:

Once the container is full or the waste is no longer being generated, submit a hazardous

waste collection request through the online form available on the MIT EHS website.[3]

Alternatively, you can request a pickup by contacting the Environmental Management

Program (EMP) via email at --INVALID-LINK-- or by calling the EHS Office at 617-452-

3477.[3]

Experimental Protocols and Visualizations
While no specific experimental protocols or signaling pathways are directly associated with the

disposal of MIT-PZR, the following workflow diagram illustrates the logical steps for its proper

disposal at MIT.
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Caption: Workflow for the proper disposal of MIT-PZR at MIT.
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By following these procedures, researchers at MIT can ensure the safe and compliant disposal

of MIT-PZR, contributing to a secure laboratory environment and the protection of the broader

ecosystem. For any uncertainties or specific questions regarding chemical waste, it is always

recommended to contact the MIT EHS Office directly.[3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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